Cas no 2137478-16-9 (5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol)

• Product Name: 5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol
• CAS No: 2137478-16-9
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6309737
• PubChem ID: 165849308
• Update Time: 2025-05-20

5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159201
• 5-amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol
• 2137478-16-9
• 5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol

• Inchi： 1S/C11H23NO2/c1-10(2,3)8-4-5-11(12,7-13)6-9(8)14/h8-9,13-14H,4-7,12H2,1-3H3
• InChI Key： DGBWCHKSGADSIK-UHFFFAOYSA-N
• SMILES： OC1CC(CO)(CCC1C(C)(C)C)N

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Additional information on 5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol

5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol: A Comprehensive Overview

The compound 5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol, also known by its CAS number 2137478-16-9, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable substrate for further chemical modifications and applications.

The molecular structure of 5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol consists of a cyclohexane ring with several substituents. The presence of an amino group (-NH₂) at the 5-position, a tert-butyl group (-C(CH₃)₃) at the 2-position, and a hydroxymethyl group (-CH₂OH) at the same 5-position creates a molecule with both hydrophilic and hydrophobic characteristics. This balance of functional groups makes it suitable for a wide range of chemical reactions, including nucleophilic substitutions, oxidations, and reductions.

Recent studies have highlighted the importance of cyclohexanol derivatives in drug discovery and development. The amino group in this compound can act as a nucleophile in various reactions, enabling the synthesis of bioactive molecules. For instance, researchers have explored the use of this compound as a precursor for creating peptide-like structures, which are essential in pharmaceutical research.

In addition to its role in organic synthesis, 5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol has shown promise in materials science. Its hydroxymethyl group can participate in polymerization reactions, leading to the formation of novel polymeric materials with unique mechanical and thermal properties. These materials have potential applications in the development of advanced composites and biodegradable plastics.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Recent advancements in catalytic methods have made it possible to synthesize this compound more efficiently, reducing production costs and environmental impact. These improvements are particularly important given the increasing demand for sustainable chemical processes.

From an environmental perspective, understanding the degradation pathways of 5-Amino-2-tert-butyl-5-(hydroxymethyl)cyclohexan-1-ol is crucial for assessing its ecological impact. Studies have shown that under certain conditions, this compound can undergo enzymatic degradation, making it a candidate for bioremediation strategies in contaminated environments.

In conclusion, 5-Amino-2-Tert-butylcyclohexanol derivatives, represented by CAS number 2137478–16–9, continue to be a focal point in chemical research due to their versatility and potential applications across multiple disciplines. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.